Cas no 1448125-90-3 (1-(3-methoxyphenyl)-5-oxo-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}pyrrolidine-3-carboxamide)

• Product Name: 1-(3-methoxyphenyl)-5-oxo-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}pyrrolidine-3-carboxamide
• CAS No: 1448125-90-3
• MF: C₁₈H₁₉F₃N₄O₃
• MW: 396.363674402237
• CID: 6051572
• PubChem ID: 71808048
• Update Time: 2025-06-25

1-(3-methoxyphenyl)-5-oxo-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-5-oxo-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}pyrrolidine-3-carboxamide
• 1-(3-methoxyphenyl)-5-oxo-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}pyrrolidine-3-carboxamide
• F6439-4791
• AKOS024562539
• 1-(3-methoxyphenyl)-5-oxo-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]pyrrolidine-3-carboxamide
• 1448125-90-3
• 1-(3-methoxyphenyl)-5-oxo-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)pyrrolidine-3-carboxamide

• Inchi： 1S/C18H19F3N4O3/c1-28-14-4-2-3-13(10-14)25-11-12(9-16(25)26)17(27)22-6-8-24-7-5-15(23-24)18(19,20)21/h2-5,7,10,12H,6,8-9,11H2,1H3,(H,22,27)
• InChI Key： GPETVXKJOAGNNK-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CCNC(C2CC(N(C3C=CC=C(C=3)OC)C2)=O)=O)N=1)(F)F

Computed Properties

• Exact Mass: 396.14092497g/mol
• Monoisotopic Mass: 396.14092497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-methoxyphenyl)-5-oxo-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}pyrrolidine-3-carboxamide

1-(3-Methoxyphenyl)-5-Oxo-N-{2-[3-(Trifluoromethyl)-1H-Pyrazol-1-yl]ethyl}Pyrrolidine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1448125-90-3, known as 1-(3-methoxyphenyl)-5-oxo-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}pyrrolidine-3-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

Structure and Synthesis

The molecular structure of this compound is characterized by a pyrrolidine ring system, which is a five-membered nitrogen-containing heterocycle. The pyrrolidine core is substituted at the 3-position with a carboxamide group, which is further connected to an ethyl chain bearing a pyrazole moiety. The pyrazole ring, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, is substituted at the 3-position with a trifluoromethyl group. Additionally, the compound features a methoxyphenyl group attached to the pyrrolidine ring at the 5-position.

The synthesis of this compound involves a multi-step process that typically includes the preparation of intermediate compounds such as the pyrrolidine derivative and the pyrazole-containing ethyl amine. The final product is obtained through amide bond formation, which is a critical step in organic synthesis. The use of advanced synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has been reported to enhance the efficiency and yield of this process.

Biological Activity and Applications

Recent research has demonstrated that 1-(3-methoxyphenyl)-5-oxo-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}pyrrolidine-3-carboxamide exhibits potent biological activity across multiple therapeutic areas. In particular, studies have shown its potential as an inhibitor of certain enzymes involved in cellular signaling pathways. For instance, it has been reported to inhibit the activity of protein kinases, which are key players in processes such as cell proliferation and apoptosis.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its potential anti-inflammatory and antioxidant effects. These properties make it a promising candidate for the development of drugs targeting conditions such as neurodegenerative diseases, cardiovascular disorders, and inflammatory diseases.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets within cellular pathways. The pyrrolidine core plays a crucial role in stabilizing the molecule's conformation, enabling it to bind effectively to its target proteins. The presence of the trifluoromethyl group on the pyrazole ring enhances the molecule's lipophilicity, which is essential for its ability to cross cellular membranes and reach intracellular targets.

The methoxyphenyl group contributes to the molecule's pharmacokinetic properties by influencing its absorption, distribution, metabolism, and excretion (ADME) characteristics. This group also plays a role in modulating the molecule's bioavailability and half-life, which are critical factors in drug design.

Recent Research Findings

Recent studies have explored the potential of this compound in treating various diseases by targeting specific molecular pathways. For example, researchers have investigated its role in inhibiting key enzymes involved in cancer progression. Preclinical studies have shown that this compound can effectively suppress tumor growth in animal models by modulating signaling pathways such as MAPK/ERK and PI3K/AKT.

In addition to its anticancer properties, this compound has also been studied for its potential neuroprotective effects. Experimental data suggest that it can protect neurons from oxidative stress-induced damage by acting as an antioxidant and reducing reactive oxygen species (ROS) levels.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity and selectivity of this compound for various protein targets. These computational studies have provided valuable insights into its molecular interactions and have guided further experimental investigations.

Future Directions

The future prospects for 1-(3-methoxyphenyl)-5-oxo-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}pyrrolidine-3-carboxamide are promising given its diverse biological activities and unique structural features. Ongoing research aims to optimize its pharmacokinetic properties to enhance its efficacy and reduce potential side effects.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable drug. Additionally, further exploration of its mechanism of action at the molecular level will provide deeper insights into its therapeutic potential.

In conclusion, 1-(3-methoxyphenyl)-5-oxo-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}pyrrolidine-3-carboxamide represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. As research continues to uncover new applications for this compound, it holds great promise for contributing to the development of innovative therapeutic agents.